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Introduction

AbbVie's Abbv-318 is a potent, orally bioavailable, and CNS-penetrant inhibitor of the voltage-
gated sodium channels NaV1.7 and NaV1.8, which are key targets for the treatment of pain.[1]
[2][3] The determination of the half-maximal inhibitory concentration (IC50) is a critical step in

characterizing the potency of a compound like Abbv-318. This document provides an overview
of common in vitro assays used to determine the IC50 of compounds on sodium channels and

offers detailed protocols for their execution.

Data Presentation

The inhibitory activity of Abbv-318 has been quantified against several sodium channel
subtypes. The following table summarizes the reported IC50 values.
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Target IC50 Description Reference

Human voltage-gated
hNav1.7 1.1 nM _ [1]
sodium channel 1.7

Human voltage-gated
hNaVv1.8 3.8nM ) [1]
sodium channel 1.8

Human voltage-gated
hNaVv1.5 >33 nM sodium channel 1.5 [1]
(cardiac isoform)

Human Ether-a-go-go-
hERG 25 nM Related Gene [1]
potassium channel

Note: Another source reports IC50 values of 2.8 uM for hNaVv1.7 and 3.8 uM for hNaVv1.8.[4]
Discrepancies in IC50 values can arise from different experimental conditions and assay
formats.

Signaling Pathway

Voltage-gated sodium channels are transmembrane proteins that play a crucial role in the
initiation and propagation of action potentials in excitable cells. Upon membrane depolarization,
these channels open, leading to an influx of sodium ions and further depolarization. Abbv-318
exerts its inhibitory effect by blocking these channels, thereby preventing sodium influx and
dampening neuronal excitability.
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Caption: Abbv-318 blocks open NaV1.7/1.8 channels, inhibiting action potentials.

Experimental Workflow
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The general workflow for determining the IC50 of a compound on sodium channels involves
preparing cells expressing the target channel, applying the compound at various
concentrations, stimulating channel opening, and measuring the resulting channel activity.

Cell Culture
(e.g., HEK293 cells stably expressing
NaV1.7 or NaV1.8)

Cell Plating Compound Preparation
(Plate cells in appropriate well format) (Serial dilution of Abbv-318)

Compound Incubation
(Add compound to cells)

Channel Activation
(e.g., Voltage step in patch-clamp or
chemical agonist in flux assays)

Data Acquisition
(Measure ion channel activity)

Data Analysis

(Plot dose-response curve and
calculate 1C50)

Click to download full resolution via product page
Caption: General workflow for determining the IC50 of a sodium channel inhibitor.

Experimental Protocols

Several in vitro assays can be employed to determine the IC50 of a compound on sodium
channels. The "gold standard” is the patch-clamp electrophysiology technique, which provides
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a direct measure of ion channel currents.[5][6] Other higher-throughput methods include
membrane potential assays and ion flux assays.[7][8][9][10]

Automated Patch-Clamp Electrophysiology

Automated patch-clamp systems offer higher throughput than manual patch-clamp while still
providing high-quality electrophysiological data.[11]

Objective: To determine the IC50 of Abbv-318 on hNaV1.7 and hNaV1.8 channels expressed
in a stable cell line (e.g., HEK293).

Materials:
o HEK293 cells stably expressing hNaV1.7 or hNaV1.8
e Cell culture medium (e.g., DMEM with 10% FBS, selection antibiotic)

o External solution (in mM): 140 NaCl, 4 KClI, 2 CaCl2, 1 MgClI2, 10 HEPES, 5 Glucose (pH
7.4)

e Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2)
e Abbv-318 stock solution (e.g., 10 mM in DMSO)

e Automated patch-clamp system (e.g., QPatch, lonWorks)

Protocol:

o Cell Preparation: Culture HEK293 cells expressing the target sodium channel subtype to 70-
80% confluency.[5] On the day of the experiment, dissociate the cells using a non-enzymatic
solution and resuspend in the external solution at the desired concentration for the
automated patch-clamp system.

o Compound Preparation: Perform a serial dilution of the Abbv-318 stock solution in the
external solution to obtain a range of concentrations (e.g., 0.1 nM to 10 uM).

» Electrophysiological Recording:
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o Load the cell suspension, internal solution, external solution, and compound plate onto the
automated patch-clamp system.

o Initiate the automated process of cell capture, seal formation, and whole-cell configuration.

o Apply a voltage protocol to elicit sodium currents. A typical protocol involves holding the
cell at a negative potential (e.g., -100 mV) to keep the channels in a closed state, followed
by a depolarizing step (e.g., to 0 mV) to open the channels.[5][12]

o Compound Application and Data Acquisition:
o Establish a stable baseline sodium current recording.

o Apply the different concentrations of Abbv-318 to the cells and allow for sufficient
incubation time for the compound to reach its target and exert its effect.

o Record the peak sodium current at each concentration.
e Data Analysis:

o Calculate the percentage of inhibition of the peak sodium current for each concentration of
Abbv-318 relative to the baseline current.

o Plot the percentage of inhibition against the logarithm of the Abbv-318 concentration to
generate a dose-response curve.

o Fit the dose-response curve using a suitable equation (e.g., the Hill equation) to determine
the IC50 value.[5]

Membrane Potential Assay

Membrane potential assays utilize fluorescent dyes that are sensitive to changes in the cell's
membrane potential.[7][8] These assays are amenable to high-throughput screening.

Objective: To determine the IC50 of Abbv-318 on hNaV1.7 and hNaV1.8 channels using a
fluorescence-based membrane potential assay.

Materials:
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o HEK293 cells stably expressing hNaV1.7 or hNaVv1.8

o Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)
 Membrane potential-sensitive dye kit (e.g., FLIPR Membrane Potential Assay Kit)
e Sodium channel activator (e.g., veratridine)

o Abbv-318 stock solution

o 384-well black-walled, clear-bottom plates

o Fluorescent plate reader (e.g., FLIPR, FlexStation)

Protocol:

o Cell Plating: Seed the cells into 384-well plates and culture overnight.

e Dye Loading: Remove the culture medium and add the membrane potential-sensitive dye
solution to each well. Incubate as per the manufacturer's instructions.

o Compound Addition: Add serial dilutions of Abbv-318 to the wells and incubate for a
predetermined time.

e Channel Activation and Signal Detection:
o Place the plate in a fluorescent plate reader.

o Add a sodium channel activator, such as veratridine, to all wells to open the sodium
channels and cause membrane depolarization.[13]

o Measure the change in fluorescence intensity over time. The influx of sodium ions will
cause a change in membrane potential, which is detected by the fluorescent dye.

o Data Analysis:

o Determine the extent of inhibition for each Abbv-318 concentration by comparing the
fluorescence signal to control wells (with and without activator).
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o Generate a dose-response curve and calculate the IC50 value.

lon Flux Assay

lon flux assays measure the movement of ions across the cell membrane. For sodium
channels, this can be done directly by measuring intracellular sodium concentration or indirectly
by measuring the flux of a surrogate ion like thallium.[9][14]

Objective: To determine the IC50 of Abbv-318 on hNaV1.7 and hNaV1.8 channels using a
sodium flux assay.

Materials:

o HEK293 cells stably expressing hNaV1.7 or hNaV1.8

o Sodium-sensitive fluorescent indicator (e.g., ION Natrium Green 2 AM)[9]

o Assay buffer

e Sodium channel activator (e.g., veratridine)

e Abbv-318 stock solution

o 384-well plates

» Kinetic plate reader

Protocol:

o Cell Plating: Seed cells in 384-well plates and allow them to attach overnight.

e Dye Loading: Load the cells with a sodium-sensitive fluorescent indicator according to the
manufacturer's protocol.[10]

e Compound Incubation: Add serial dilutions of Abbv-318 to the wells.
o Assay Readout:

o Use a kinetic plate reader to measure the baseline fluorescence.
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o Add a sodium channel activator to induce sodium influx.

o Record the change in fluorescence as intracellular sodium concentration increases.

« Data Analysis:

o Calculate the rate of sodium influx or the total fluorescence change for each concentration
of Abbv-318.

o Generate a dose-response curve and determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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